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Compound of Interest

Compound Name: Kinoprene

CAS No.: 37882-31-8

Cat. No.: B1352634

Get Quote

Executive Summary
Kinoprene (specifically the S-isomer, commercially known as Enstar® AQ) represents a

distinct subclass of Insect Growth Regulators (IGRs) known as juvenoids. Unlike neurotoxic

adulticides (e.g., neonicotinoids, pyrethroids), Kinoprene acts as an endocrine disruptor,

mimicking Juvenile Hormone (JH) to prevent metamorphosis and induce reproductive

sterilization.

Key Finding: Kinoprene exhibits a high selectivity ratio favoring adult pollinators

(Apis/Bombus) but poses significant risks to developing brood and parasitoid wasps (Encarsia,

Eretmocerus). Its safety profile is "stage-specific": safe for foraging adults, lethal to larvae.

Part 1: Mechanistic Basis (The Met-Tai Complex)
To understand why Kinoprene is toxic to pests but relatively safe for adult bees, one must

analyze the molecular target: the Methoprene-tolerant (Met) receptor.

In insects, JH prevents metamorphosis. When JH titers drop, the insect molts into an adult.

Kinoprene acts as a potent agonist, binding to the Met receptor. This recruits the co-activator
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Taiman (Tai), forming a transcriptional complex that forces the expression of Krüppel-homolog

1 (Kr-h1).[1] This gene acts as a "brake" on metamorphosis.[1]

In Pests (Aphids/Whiteflies): Continuous activation leads to "super-nymphs" that fail to

mature or adults that are sterile.

In Adult Bees: The metamorphic machinery is already shut down. The Met pathway is less

critical for immediate survival, resulting in low acute toxicity.

In Bee Larvae: Exposure disrupts the delicate hormonal pulse required for pupation, leading

to death or malformation.

Figure 1: Juvenile Hormone Signaling Pathway (Target
of Kinoprene)
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Caption: Kinoprene mimics JH, binding the Met receptor to form the Met-Tai complex,

irreversibly activating Kr-h1 and blocking maturation.

Part 2: Comparative Efficacy & Toxicity Profile
The following data contrasts Kinoprene with Pyriproxyfen (another IGR) and Imidacloprid (a

standard neurotoxic neonicotinoid). Note the massive disparity between Adult and Larval

toxicity for the IGRs.

Table 1: Comparative Toxicity Endpoints[6]

Compound
Target
Pests

Apis Adult
Contact
LD50 (µ
g/bee )

Apis Larval
LD50 (µ
g/larva )

Bombus
(Bumble
Bee) Risk

Encarsia
formosa
(Parasitoid)
Rating

Kinoprene

Whiteflies,

Aphids,

Mealybugs

> 1,830

(Practically

Non-Toxic)

< 5.0 (High

Toxicity)

Low Acute /

High Chronic

IOBC Class

3/4 (Harmful

to pupae

within host)

Pyriproxyfen
Whiteflies,

Scales
> 100 ~0.05

Low Acute /

High Brood

Risk

IOBC Class 1

(Harmless/Sli

ghtly

Harmful)

Imidacloprid
Broad

Spectrum

0.081 (Highly

Toxic)
0.0037

High Acute

Risk

IOBC Class 4

(Harmful)

Analysis:

Adult Selectivity: Kinoprene is >20,000x less toxic to adult bees than Imidacloprid.

Larval Vulnerability: Kinoprene is highly toxic to bee larvae if residues are fed via

pollen/jelly.
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Parasitoid Incompatibility: Unlike Pyriproxyfen, which is often compatible with Encarsia,

Kinoprene can penetrate the host aphid/whitefly and kill the developing parasitoid larva

inside.

Part 3: Experimental Methodologies
To validate these profiles in a drug development or registration context, the following protocols

are standard.

Workflow A: Acute Toxicity (OECD 213/214)
Purpose: Determine LD50 for Adult Bees.

Collection: Collect adult worker bees (A. mellifera) from disease-free colonies. Starve for 2

hours.

Contact Test (OECD 214):

Anesthetize bees with CO2.

Apply 1 µL of Kinoprene solution (acetone carrier) to the dorsal thorax.

Doses: 0 (Control), 10, 100, 1000, 2000 µg a.i./bee.

Oral Test (OECD 213):

Dissolve Kinoprene in 50% sucrose solution.

Feed 10-20 µL per bee via bulk feeders or individual pipettes.

Observation: Record mortality and behavioral anomalies (tremors, lethargy) at 4h, 24h, and

48h.

Workflow B: Parasitoid Emergence Assay (IOBC
Protocol)
Purpose: Assess compatibility with biological control agents (Encarsia formosa).
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Host Preparation: Infest tobacco or tomato plants with Greenhouse Whitefly (Trialeurodes

vaporariorum).

Parasitism: Introduce E. formosa and allow parasitism for 3 days (until black pupae form).

Treatment: Dip leaves containing parasitized pupae into Kinoprene solution (Field Rate:

~0.23 g a.i./L).

Incubation: Hold at 25°C, 16:8 L:D photoperiod.

Endpoint: Calculate Emergence Rate (%).

Formula:

Compare to water control.[2][3] Reduction > 30% indicates incompatibility.

Figure 2: Experimental Workflow for Selectivity
Screening
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Caption: Tiered testing approach. High adult safety (Phase 1) triggers Phase 2 to assess

hidden risks to brood and beneficials.
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Part 4: Risk Assessment & Field Context
To translate laboratory data to the field, we calculate the Hazard Quotient (HQ).

Field Rate (Enstar AQ): ~16 fl oz/100 gal

230 g a.i./ha (assuming 1000L/ha volume).

HQ Formula:

Scenario Calculation HQ Value Risk Classification

Kinoprene (Adult) 230 / 1830 0.12 Low Risk (HQ < 50)

Imidacloprid (Adult) 50 / 0.081 617 High Risk (HQ > 50)

Operational Insight: While the HQ for adult bees is negligible, the risk to brood is high if

foragers return with contaminated pollen. Furthermore, the IOBC Class 3/4 rating for Encarsia

means Kinoprene cannot be used in "Banker Plant" systems where parasitoids are actively

reproducing. It should be used as a "clean-up" spray only when beneficial populations are not

critical or before their release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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